Cas no 1057670-93-5 (3-(2-Bromo-4-fluorophenyl)propanal)

• Product Name: 3-(2-Bromo-4-fluorophenyl)propanal
• CAS No: 1057670-93-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 4962274
• PubChem ID: 53434277
• Update Time: 2025-06-13

3-(2-Bromo-4-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Bromo-4'-fluorophenyl)propionaldehyde
• 3-(2-Bromo-4-fluorophenyl)propanal

• Inchi： 1S/C9H8BrFO/c10-9-6-8(11)4-3-7(9)2-1-5-12/h3-6H,1-2H2
• InChI Key： MOWQSHLQWXEFPY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC=O)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Bromo-4-fluorophenyl)propanal

Comprehensive Overview of 3-(2-Bromo-4-fluorophenyl)propanal (CAS No. 1057670-93-5): Properties, Applications, and Industry Insights

3-(2-Bromo-4-fluorophenyl)propanal (CAS No. 1057670-93-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-fluorophenyl derivative serves as a versatile intermediate, particularly in the synthesis of complex molecules. Its molecular formula, C₉H₈BrFO, combines a propanal chain with a halogen-substituted aromatic ring, offering reactivity at multiple sites for further functionalization.

Recent studies highlight the growing demand for fluorinated compounds like 3-(2-Bromo-4-fluorophenyl)propanal in drug discovery. The presence of both bromine and fluorine atoms enhances binding affinity in target proteins, a feature exploited in kinase inhibitors and CNS-targeting therapeutics. Researchers frequently search for "halogenated phenylpropanal uses" or "CAS 1057670-93-5 solubility data," reflecting industry interest in its physicochemical properties.

From a synthetic chemistry perspective, this compound's aldehyde group enables diverse transformations, including reductive amination or Wittig reactions. Its electron-withdrawing substituents (Br/F) make it valuable for designing electron-deficient aromatic systems, a trending topic in materials science for OLED applications. Common queries like "how to purify 3-(2-Bromo-4-fluorophenyl)propanal" or "stability under acidic conditions" indicate practical concerns among laboratory users.

Environmental considerations are increasingly shaping compound selection, and 3-(2-Bromo-4-fluorophenyl)propanal aligns with green chemistry trends through atom-efficient reactions. Its selective reactivity often reduces byproduct formation compared to non-halogenated analogs. Sustainability-focused searches such as "biodegradability of fluorinated aldehydes" or "catalytic modifications of bromo-fluorophenyl compounds" demonstrate evolving user priorities.

Analytical characterization of this compound typically involves GC-MS and NMR spectroscopy, with the 19F NMR signal around -110 ppm serving as a distinctive marker. The proton at the aldehyde group (δ ~9.5-10.0 ppm in ¹H NMR) provides additional verification. Such technical details respond to frequent searches like "NMR peaks for CAS 1057670-93-5" or "mass spec fragmentation pattern."

In supply chain contexts, 3-(2-Bromo-4-fluorophenyl)propanal is available through specialty chemical distributors with varying purity grades (typically 95-98%). Market intelligence reveals growing inquiries about "bulk synthesis scalability" and "cost-effective bromofluorination methods," reflecting commercial development interests. Regulatory compliance documentation, including REACH registration status, remains a key consideration for industrial buyers.

Future research directions may explore this compound's potential in click chemistry applications or as a precursor for heterocyclic scaffolds. The combination of electrophilic bromine and nucleophilic aldehyde functionalities offers orthogonal reactivity valuable in combinatorial chemistry. Emerging search terms like "photocatalytic derivatization of bromo-fluorophenylpropanal" suggest novel methodological approaches gaining traction.

Storage recommendations for 3-(2-Bromo-4-fluorophenyl)propanal emphasize protection from light and moisture, typically at 2-8°C under inert atmosphere. These practical aspects address common user questions about "shelf life extension" and "handling precautions for aromatic aldehydes." Technical bulletins frequently cite its melting point range (35-38°C) and boiling point (estimated 120-125°C at 0.5 mmHg) as critical physical parameters.

The compound's role in structure-activity relationship (SAR) studies continues to expand, particularly in modifying pharmacophore regions of lead compounds. Patent analyses show increasing references to 1057670-93-5 in applications ranging from antiviral agents to crop protection formulations. This correlates with search trends for "bioisosteric replacements using bromo-fluorophenyl groups" and "metabolic stability enhancement strategies."

Quality control protocols for 3-(2-Bromo-4-fluorophenyl)propanal typically specify limits for heavy metal impurities and residual solvents, responding to pharmaceutical industry standards. Analytical method development queries such as "HPLC conditions for brominated aldehydes" or "UV-Vis absorption characteristics" reflect the compound's growing analytical footprint across research sectors.